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Introduction

L-gulonic acid, a sugar acid of significant interest in biochemical and pharmaceutical research,
serves as a crucial intermediate in the biosynthesis of L-ascorbic acid (Vitamin C) in many
animal species, though not in humans who lack the L-gulonolactone oxidase enzyme.
Understanding its chemical structure, properties, and the pathways it participates in is
fundamental for various applications, including metabolic research and the development of
novel therapeutic agents. This technical guide provides an in-depth exploration of the chemical
structure of L-gulonic acid, its physicochemical properties, its role in key biological pathways,
and detailed experimental protocols for its analysis.

Chemical Structure of L-Gulonic Acid

L-gulonic acid (CeH1207) is a hexonic acid, meaning it is a six-carbon sugar acid.[1] Its
structure can be represented in both an open-chain (acyclic) form and in cyclic forms, primarily
as lactones.[2]

Open-Chain Structure

In its linear form, L-gulonic acid features a carboxylic acid group at one end of a six-carbon
chain and five hydroxyl groups.[1] The stereochemistry of the chiral centers is critical to its
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identity. The Fischer projection provides a clear two-dimensional representation of this
stereochemistry.
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Caption: Fischer projection of L-gulonic acid.
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Cyclic Lactone Structures

In aqueous solutions, L-gulonic acid can undergo intramolecular esterification to form cyclic
esters known as lactones.[2] The hydroxyl group on the fourth (gamma) or fifth (delta) carbon
atom can react with the carboxylic acid group. The most biochemically significant of these is L-
gulono-1,4-lactone (also known as L-gulono-y-lactone), which is the direct precursor to L-

ascorbic acid.[2]

These cyclic structures are often depicted using Haworth projections, which provide a better
sense of their three-dimensional shape.
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Caption: Haworth projections of L-gulonic acid lactones.
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The interconversion between the open-chain and cyclic forms is a dynamic equilibrium,
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influenced by factors such as pH.

Caption: Equilibrium between open-chain and lactone forms.

Physicochemical Properties

A summary of the key quantitative data for L-gulonic acid and its gamma-lactone form is
presented below for easy comparison.

Property L-Gulonic Acid L-Gulono-1,4-lactone
Molecular Formula CeH1207[1][3][4] CeH1006[5][6][7]

Molecular Weight 196.16 g/mol [1][3][4] 178.14 g/mol [5][7][8]

CAS Number 526-97-6[1][3] 1128-23-0[5][6][7]

Form - Solid[7]

Melting Point - 187-190 °C[7][8]

Optical Activity [a]D2° +12.7° (c=9 in water)[3] [a]D®°® +55° (c=4 in water)[7][8]

Biological Role: Vitamin C Synthesis

L-gulonic acid is a pivotal intermediate in the biosynthetic pathway of L-ascorbic acid (Vitamin
C) in many vertebrates. The pathway typically starts from D-glucose.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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